![molecular formula C22H18BrClN4O4 B304217 N-(5-Bromo-2-pyridinyl)-4-(2-chloro-5-nitrophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide](/img/structure/B304217.png)
N-(5-Bromo-2-pyridinyl)-4-(2-chloro-5-nitrophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
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Overview
Description
N-(5-Bromo-2-pyridinyl)-4-(2-chloro-5-nitrophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide, also known as BPNQ, is a synthetic compound with potential biological applications. BPNQ is a quinoline derivative that has been synthesized through a multistep reaction process. This compound has attracted attention due to its potential biological activity against various diseases, including cancer, bacterial infections, and inflammation.
Mechanism of Action
The exact mechanism of action of N-(5-Bromo-2-pyridinyl)-4-(2-chloro-5-nitrophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is not fully understood. However, it is believed that this compound exerts its biological activity by interacting with specific targets in cells. In cancer cells, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In bacterial cells, this compound has been shown to inhibit the activity of bacterial DNA gyrase, an enzyme that is essential for bacterial DNA replication. Inflammatory cytokines are produced by immune cells in response to infection or injury. This compound has been shown to inhibit the production of inflammatory cytokines by blocking the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of cytokine genes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth. In bacterial cells, this compound has been shown to inhibit bacterial DNA replication, leading to bacterial cell death. Inflammatory cytokines play a crucial role in the immune response to infection or injury. This compound has been shown to inhibit the production of inflammatory cytokines, leading to a reduction in inflammation.
Advantages and Limitations for Lab Experiments
N-(5-Bromo-2-pyridinyl)-4-(2-chloro-5-nitrophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has several advantages and limitations for lab experiments. One advantage is that this compound is a synthetic compound that can be easily synthesized in large quantities. Another advantage is that this compound has shown potential biological activity against various diseases, making it a promising candidate for drug development. However, one limitation is that the exact mechanism of action of this compound is not fully understood, making it difficult to optimize its biological activity. Another limitation is that this compound has not been extensively studied in vivo, making it difficult to assess its safety and efficacy in humans.
Future Directions
There are several future directions for the research of N-(5-Bromo-2-pyridinyl)-4-(2-chloro-5-nitrophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. One future direction is to further elucidate the mechanism of action of this compound. This will help optimize its biological activity and improve its potential as a drug candidate. Another future direction is to study the safety and efficacy of this compound in vivo, using animal models. This will help assess the potential of this compound as a therapeutic agent for various diseases. Additionally, future research could focus on developing derivatives of this compound with improved biological activity and pharmacokinetic properties.
Synthesis Methods
The synthesis of N-(5-Bromo-2-pyridinyl)-4-(2-chloro-5-nitrophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves a multistep reaction process that requires several reagents and conditions. The first step involves the condensation of 2-chloro-5-nitrobenzoic acid with 5-bromo-2-pyridinecarboxaldehyde in the presence of a base catalyst. The resulting intermediate is then reacted with 2-methylcyclohexanone in the presence of a Lewis acid catalyst to form the quinoline ring. The final step involves the reduction of the nitro group to an amino group using hydrogen gas and a palladium catalyst.
Scientific Research Applications
N-(5-Bromo-2-pyridinyl)-4-(2-chloro-5-nitrophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has shown potential biological activity against various diseases, including cancer, bacterial infections, and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. In bacterial research, this compound has been shown to have antibacterial activity against several strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). In inflammation research, this compound has been shown to have anti-inflammatory activity by inhibiting the production of inflammatory cytokines.
properties
Molecular Formula |
C22H18BrClN4O4 |
---|---|
Molecular Weight |
517.8 g/mol |
IUPAC Name |
N-(5-bromopyridin-2-yl)-4-(2-chloro-5-nitrophenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide |
InChI |
InChI=1S/C22H18BrClN4O4/c1-11-19(22(30)27-18-8-5-12(23)10-25-18)20(21-16(26-11)3-2-4-17(21)29)14-9-13(28(31)32)6-7-15(14)24/h5-10,20,26H,2-4H2,1H3,(H,25,27,30) |
InChI Key |
GEKMZCFRULZIGM-UHFFFAOYSA-N |
SMILES |
CC1=C(C(C2=C(N1)CCCC2=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)C(=O)NC4=NC=C(C=C4)Br |
Canonical SMILES |
CC1=C(C(C2=C(N1)CCCC2=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)C(=O)NC4=NC=C(C=C4)Br |
Origin of Product |
United States |
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